2,3-Dimercapto-1-propanol

• CAS No.: 59-52-9
• Product Name: 2,3-Dimercapto-1-propanol
• Molecular Formula: C3H8OS2
• Molecular Weight: 124.23 g/mol
• IUPAC Name: 2,3-bis(sulfanyl)propan-1-ol
• Standard InChI: InChI=1S/C3H8OS2/c4-1-3(6)2-5/h3-6H,1-2H2
• Standard InChIKey: WQABCVAJNWAXTE-UHFFFAOYSA-N
• SMILES: C(C(CS)S)O
• Canonical SMILES: C(C(CS)S)O
• Boiling Point: 248 °F at 15 mm Hg (NTP, 1992); 140 °C at 4.00E+01 mm Hg
• Colorform: Viscous oily liquid; Colorless
• Density: 1.2463 at 68 °F (NTP, 1992); 1.2385 at 25 °C/4 °C
• Flash Point: greater than 235 °F (NTP, 1992)
• Melting Point: 25 °C; 77 °C
• Physical Description: 2,3-dimercapto-1-propanol is a clear colorless viscous liquid with a pungent offensive odor of mercaptans. Used as a medicine and an antidote to the chemical warfare agent LEWISITE.; Solid
• Description: Dimercaprol is a metal chelating agent that is used as an antidote in arsenic, gold, lead, mercury and other heavy metal poisoning. Metals form ligands in the body with the sulfhydryl groups of the pyruvate-oxidase enzyme system. This leads to an inhibition of the normal functioning of these enzymes that are dependent on free sulfhydryl groups for their activity. Dimercaprol reverses the enzyme inhibition by chelating the metal and regenerates free sulfhydryl groups, thereby preventing and reversing the metals toxic effects.; Dimercaprol is a dithiol that is propane-1,2-dithiol in which one of the methyl hydrogens is replaced by a hydroxy group. a chelating agent originally developed during World War II as an experimental antidote against the arsenic-based poison gas Lewisite, it has been used clinically since 1949 for the treatment of poisoning by arsenic, mercury and gold. It can also be used for treatment of poisoning by antimony, bismuth and possibly thallium, and (with sodium calcium edetate) in cases of acute leaad poisoning. Administration is by (painful) intramuscular injection of a suspension of dimercaprol in peanut oil, typically every 4 hours for 2-10 days depending on the toxicity. In the past, dimercaprol was also used for the treatment of Wilson's disease, a severely debilitating genetic disorder in which the body tends to retain copper, with resultant liver and brain injury. It has a role as a chelator. It is a dithiol and a primary alcohol.; Dimercaprol, or British anti-Lewisite (BAL), is a parenterally administered heavy metal chelating agent that is used to treat arsenic, gold, copper and mercury poisoning. Dimercaprol has not been associated with serum enzyme elevations during therapy or with cases of clinically apparent liver injury with jaundice, but its general use has been quite limited.
• Solubility: 10 to 50 mg/mL at 68° F (NTP, 1992); 87000 mg/L; 0.70 M; Soluble in ether, ethanol; slightly soluble in chloroform; Soluble in vegetable oils; Solubility in water: 8.7 g/100 mL
• Synonyms: 2,3 Dimercaptopropanol; 2,3 Dithiopropan 1 o1; 2,3-Dimercaptopropanol; 2,3-Dimercaptopropanol, Cadmium; 2,3-Dithiopropan-1-o1; Anti-Lewisite Agent, British; Anti-Lewisite, British; B.A.L.; BAL in Oil; British Anti Lewisite; British Anti Lewisite Agent; British Anti-Lewisite; British Anti-Lewisite Agent; Cadmium 2,3 Dimercaptopropanol; Cadmium 2,3-Dimercaptopropanol; Dicaptol; Dimercaprol; in Oil, BAL; Oil, BAL in
• Vapor Density: 4.3 (NTP, 1992) (Relative to Air); 4.3 (Air = 1)
• Vapor Pressure: 4.92 mm Hg at 77 °F (NTP, 1992); 0.01 mmHg; 4.36X10-3 mm Hg at 25 °C (est)
• PubChem Compound: 3080
• Last Modified: Nov 11 2021